![molecular formula C19H19N3O B5774153 N-benzyl-3-(benzylamino)-2-cyano-2-butenamide](/img/structure/B5774153.png)
N-benzyl-3-(benzylamino)-2-cyano-2-butenamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-3-(benzylamino)-2-cyano-2-butenamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. It is a synthetic compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of N-benzyl-3-(benzylamino)-2-cyano-2-butenamide involves the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in the regulation of cell growth and survival, and its dysregulation is commonly observed in cancer cells. By inhibiting this pathway, this compound induces cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the migration and invasion of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-benzyl-3-(benzylamino)-2-cyano-2-butenamide in lab experiments is its potential use in cancer research. Its ability to inhibit the growth of cancer cells and induce apoptosis makes it a promising candidate for cancer therapy. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before its use in clinical trials.
Future Directions
There are several future directions for the research on N-benzyl-3-(benzylamino)-2-cyano-2-butenamide. One of the most important directions is the evaluation of its toxicity and safety profile. Additionally, further studies are needed to investigate its potential use in combination with other anti-cancer agents. Moreover, the development of novel synthetic methods for the synthesis of this compound can also be explored to facilitate its use in research. Finally, the potential use of this compound in other fields of research, such as neurodegenerative diseases, can also be investigated.
Synthesis Methods
The synthesis of N-benzyl-3-(benzylamino)-2-cyano-2-butenamide can be achieved using different methods. One of the most common methods involves the reaction of benzylamine with 3-benzylidene malononitrile in the presence of a base such as potassium carbonate. The resulting compound is then subjected to a reaction with benzyl isocyanate to obtain the final product.
Scientific Research Applications
N-benzyl-3-(benzylamino)-2-cyano-2-butenamide has been extensively studied for its potential use in various fields of research. One of the most promising applications of this compound is in the field of cancer research. It has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
(Z)-N-benzyl-3-(benzylamino)-2-cyanobut-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-15(21-13-16-8-4-2-5-9-16)18(12-20)19(23)22-14-17-10-6-3-7-11-17/h2-11,21H,13-14H2,1H3,(H,22,23)/b18-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQYQTSWURHLJCT-SDXDJHTJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C#N)C(=O)NCC1=CC=CC=C1)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(\C#N)/C(=O)NCC1=CC=CC=C1)/NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.